Cas no 62749-03-5 (2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-
• CAS No: 62749-03-5
• MF: C₁₁H₉FN₂O₄
• MW: 252.198566198349
• CID: 433281
• PubChem ID: 71383197
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-
• (2,5-dioxopyrrolidin-1-yl) N-(2-fluorophenyl)carbamate
• SCHEMBL11709551
• DTXSID60805533
• 1-{[(2-Fluorophenyl)carbamoyl]oxy}pyrrolidine-2,5-dione
• 62749-03-5

• Inchi： 1S/C11H9FN2O4/c12-7-3-1-2-4-8(7)13-11(17)18-14-9(15)5-6-10(14)16/h1-4H,5-6H2,(H,13,17)
• InChI Key： ZJPMDFCAAHGNNI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 252.05467
• Monoisotopic Mass: 252.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71